Cas no 2138419-40-4 ([2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanesulfonyl fluoride)

• Product Name: [2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanesulfonyl fluoride
• CAS No: 2138419-40-4
• MF: C₉H₁₀F₄N₂O₂S
• MW: 286.246514797211
• CID: 6278219
• PubChem ID: 165459298
• Update Time: 2025-05-19

[2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-729232
• 2138419-40-4
• [2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanesulfonyl fluoride

• Inchi： 1S/C9H10F4N2O2S/c10-9(11,12)8-6(5-18(13,16)17)15-4-2-1-3-7(15)14-8/h1-5H2
• InChI Key： DGJLVZMFKNYJKW-UHFFFAOYSA-N
• SMILES： S(CC1=C(C(F)(F)F)N=C2CCCCN21)(=O)(=O)F

Computed Properties

• Exact Mass: 286.03991139g/mol
• Monoisotopic Mass: 286.03991139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.3Ų

Additional information on [2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanesulfonyl fluoride

Compound Introduction: [2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanesulfonyl fluoride (CAS No. 2138419-40-4)

The compound [2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanesulfonyl fluoride, with the CAS number 2138419-40-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule is a derivative of imidazopyridine, a heterocyclic scaffold that has garnered considerable attention due to its versatile biological activities. The introduction of a trifluoromethyl group and a methanesulfonyl fluoride moiety enhances its pharmacological potential, making it a valuable candidate for further investigation in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the development of imidazopyridine derivatives due to their demonstrated efficacy in various therapeutic areas. The structural features of this compound contribute to its unique chemical and biological properties. The presence of the trifluoromethyl group not only improves metabolic stability but also modulates binding affinity to biological targets. This modification is particularly crucial in the design of drugs that require prolonged half-life and enhanced bioavailability.

The methanesulfonyl fluoride component is another key feature that lends itself to diverse applications. This group is known for its ability to facilitate sulfonamide bond formation, which is a common motif in many bioactive molecules. The reactivity of the sulfonyl fluoride moiety allows for further functionalization, enabling chemists to tailor the compound for specific biological activities. This flexibility makes it an attractive building block for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the potential of imidazopyridine derivatives as inhibitors of enzymes involved in cancer progression. The structural similarity of this compound to known kinase inhibitors suggests that it may exhibit inhibitory activity against certain kinases, which are critical targets in oncology research. Preliminary computational studies have indicated that the introduction of the trifluoromethyl group may enhance binding interactions with target proteins, potentially leading to more potent and selective inhibition.

Beyond oncology, this compound has shown promise in other therapeutic areas as well. Researchers have explored its potential as an antimicrobial agent, leveraging its ability to disrupt bacterial cell wall synthesis. The unique electronic properties imparted by the trifluoromethyl and sulfonyl groups make it a promising candidate for developing novel antibiotics capable of overcoming existing resistance mechanisms.

The synthesis of [2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanesulfonyl fluoride involves multi-step organic transformations that highlight the synthetic prowess required in modern pharmaceutical chemistry. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methodologies, are employed to construct the complex heterocyclic core. These synthetic strategies not only showcase the versatility of current chemical tools but also underscore the importance of innovative approaches in drug development.

In conclusion, the compound [2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanesulfonyl fluoride (CAS No. 2138419-40-4) represents a compelling example of how structural modifications can enhance pharmacological properties. Its potential applications in oncology and antimicrobial therapy are supported by both computational and experimental evidence. As research continues to uncover new biological activities and synthetic strategies for this class of compounds, it is likely that derivatives like this will play an increasingly important role in the development of next-generation therapeutics.